6-(4-Chloro-2-methoxyphenyl)-6-oxohexanoic acid
Overview
Description
6-(4-Chloro-2-methoxyphenyl)-6-oxohexanoic acid, also known as CMOOH, is an organic acid that has been studied extensively for its potential applications in scientific research. It is a chlorinated derivative of oxohexanoic acid and has been used in various laboratory experiments to investigate its properties, mechanism of action, and biochemical and physiological effects.
Scientific Research Applications
Anti-inflammatory Properties
- 6-(4-Chloro-2-methoxyphenyl)-6-oxohexanoic acid and related compounds have been studied for their anti-inflammatory properties. For instance, a study by Balo, Fernández, García‐Mera, and López (2000) discusses the synthesis of a molecule with anti-inflammatory attributes, which also serves as an intermediate in the synthesis of fluorescent molecules for studying lipid bilayers in biological membranes (Balo et al., 2000).
Spectrometry and Ion Fragmentation
- The compound has been characterized using mass spectrometry, which helps in understanding its fragmentation patterns. Kanawati, Joniec, Winterhalter, and Moortgat (2007) conducted a study to elucidate the fragmentation pathways of monocarboxylic acids like 6-oxoheptanoic acid (Kanawati et al., 2007).
Liquid Crystalline Properties
- Research by Thaker et al. (2012) explored the synthesis and characterisation of compounds involving a similar structure, examining their liquid crystalline properties, which are significant in materials science (Thaker et al., 2012).
Versatile Building Blocks in Synthesis
- The compound serves as a building block in various synthetic processes. Fischer, Burschka, and Tacke (2014) discussed its use in the synthesis of silacyclohexanones, showcasing its versatility in organic synthesis (Fischer et al., 2014).
Crystal Structure Analysis
- The crystal structures of compounds including 6-(4-chlorophenylamino)6-oxohexanoic acid have been determined, contributing to our understanding of their molecular configuration and properties. Feeder and Jones (1994) conducted such a study (Feeder & Jones, 1994).
Synthesis of Other Compounds
- Its derivatives have been used in synthesizing various compounds like α-lipoic acid, as explored by Gopalan and Jacobs (1990), showing its application in medicinal chemistry (Gopalan & Jacobs, 1990).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
6-(4-chloro-2-methoxyphenyl)-6-oxohexanoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15ClO4/c1-18-12-8-9(14)6-7-10(12)11(15)4-2-3-5-13(16)17/h6-8H,2-5H2,1H3,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MJCCMABSWZESJY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)Cl)C(=O)CCCCC(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15ClO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901257522 |
Source
|
| Record name | 4-Chloro-2-methoxy-ε-oxobenzenehexanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901257522 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
270.71 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
951889-71-7 |
Source
|
| Record name | 4-Chloro-2-methoxy-ε-oxobenzenehexanoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=951889-71-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Chloro-2-methoxy-ε-oxobenzenehexanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901257522 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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